Cas no 2411269-12-8 (2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide)

• Product Name: 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide
• CAS No: 2411269-12-8
• MF: C₁₆H₂₄ClN₅O₂
• MW: 353.847062110901
• CID: 5958557
• PubChem ID: 145887845
• Update Time: 2025-05-25

2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide
• Z1562140861
• 2-chloro-N-{1-[6-(morpholin-4-yl)pyrimidin-4-yl]piperidin-3-yl}propanamide
• EN300-7559612
• 2411269-12-8

• Inchi： 1S/C16H24ClN5O2/c1-12(17)16(23)20-13-3-2-4-22(10-13)15-9-14(18-11-19-15)21-5-7-24-8-6-21/h9,11-13H,2-8,10H2,1H3,(H,20,23)
• InChI Key： QOUVSGGNLSDIDW-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CN(C2C=C(N=CN=2)N2CCOCC2)CCC1)=O

Computed Properties

• Exact Mass: 353.1618527g/mol
• Monoisotopic Mass: 353.1618527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide

Research Briefing on 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide (CAS: 2411269-12-8)

2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide (CAS: 2411269-12-8) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine and piperidine structural motifs, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further preclinical development.

The synthesis of 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide involves a multi-step process, with key intermediates including 6-morpholin-4-ylpyrimidin-4-amine and 3-aminopiperidine derivatives. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Recent optimizations in synthetic routes have improved yield and scalability, addressing earlier challenges in large-scale production.

Pharmacological evaluations of 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide have revealed its potent inhibitory activity against a subset of protein kinases, including those implicated in oncogenic signaling pathways. In vitro assays using cancer cell lines demonstrated dose-dependent suppression of cell proliferation and induction of apoptosis, with IC50 values in the low micromolar range. Notably, the compound exhibited selectivity for certain kinase isoforms, suggesting a favorable therapeutic window.

Mechanistic studies have elucidated the binding mode of 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide within the ATP-binding pocket of target kinases. X-ray crystallography and molecular docking simulations have provided atomic-level insights into its interactions with key residues, highlighting the role of the morpholine and chloro-propanamide moieties in stabilizing the inhibitor-kinase complex. These findings have informed structure-activity relationship (SAR) studies aimed at further optimizing potency and pharmacokinetic properties.

In vivo studies in murine models have provided preliminary evidence of the compound's antitumor efficacy and tolerability. Administration of 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide led to significant tumor growth inhibition in xenograft models, with minimal observed toxicity at therapeutic doses. Pharmacokinetic profiling indicated moderate oral bioavailability and acceptable half-life, though further refinements may be necessary to enhance drug-like properties.

Despite these promising results, challenges remain in the development of 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide. Issues such as metabolic stability, off-target effects, and potential resistance mechanisms warrant further investigation. Ongoing research is focused on derivatization strategies to improve selectivity and efficacy, as well as combination therapies to mitigate resistance. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-Chloro-N-[1-(6-morpholin-4-ylpyrimidin-4-yl)piperidin-3-yl]propanamide represents a promising scaffold for the development of next-generation kinase inhibitors. Its unique chemical structure and biological activity profile underscore its potential as a therapeutic agent, particularly in oncology. Continued research will be essential to fully realize its clinical potential and address existing limitations.